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Compound of Interest

Compound Name: L-Azidonorleucine hydrochloride

Cat. No.: B3103948

CAS Number: 1454334-76-9

This technical guide provides an in-depth overview of L-Azidonorleucine hydrochloride
(ANL), a non-canonical amino acid that has become an indispensable tool for researchers,
scientists, and drug development professionals. ANL serves as a powerful probe for studying
protein synthesis, dynamics, and localization in a cell-selective and temporally controlled
manner. Its ability to be incorporated into nascent proteins and subsequently tagged via
bioorthogonal chemistry has opened new avenues for understanding complex biological
processes in vitro and in vivo.

Physicochemical Properties

L-Azidonorleucine hydrochloride is a white to off-white solid.[1] Its key physicochemical
properties are summarized in the table below for easy reference.
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Property Value Source(s)
CAS Number 1454334-76-9 [2][3]
Molecular Formula CeH13CIN4O2 [1][4]
Molecular Weight 208.65 g/mol [11[2]
Appearance White to off-white solid [1]

Purity >95.0% [5]
Solubility Soluble to 100 mM in water [2][3]
Storage (Solid) 4°C, sealed from moisture [1]

_ -20°C for 1 month; -80°C for 6
Storage (Stock Solution) [1]
months

Mechanism of Action: A Methionine Surrogate for
Bioorthogonal Labeling

L-Azidonorleucine is an unnatural amino acid that functions as a surrogate for methionine.[2][3]
[6] The core of its utility lies in a two-step process that enables the specific labeling of newly
synthesized proteins.

First, for ANL to be incorporated into proteins, a mutant version of the methionyl-tRNA
synthetase (MetRS) is required.[2][3][7] The endogenous MetRS in mammalian cells does not
recognize ANL. However, engineered MetRS variants, such as the L274G mutant, possess a
modified active site that allows them to charge ANL onto the initiator and elongator methionine
tRNAs (tRNAMet).[3][4][7] By expressing this mutant MetRS in specific cells, researchers can
ensure that only those cells will incorporate ANL into their nascent polypeptide chains during
translation.[4][7]

Second, the incorporated ANL contains an azide (-Ns) group, which is a bioorthogonal handle.
This means it is chemically inert within the biological system but can react selectively with a
complementary functional group.[1][6] The azide group can undergo a highly efficient and
specific "click chemistry" reaction, such as the copper(l)-catalyzed azide-alkyne cycloaddition
(CuAAC) or the strain-promoted azide-alkyne cycloaddition (SPAAC), with molecules
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containing an alkyne group.[1][6] This allows for the covalent attachment of various reporter
tags, such as fluorophores for imaging or biotin for affinity purification and mass spectrometry-

based identification.[7]

This cell-selective labeling approach is the foundation for powerful techniques like
Bioorthogonal Non-Canonical Amino Acid Tagging (BONCAT) and Fluorescent Non-Canonical
Amino Acid Tagging (FUNCAT).[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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